Cas no 54784-33-7 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-5-nitroso-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-5-nitroso-
• CAS No: 54784-33-7
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• CID: 942826
• PubChem ID: 222079
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-5-nitroso- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-5-nitroso-
• 5-hydroxyimino-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• 1,3-dimethylpyrimidine-2,4,5,6(1H,3H)-tetrone 5-oxime
• AKOS006277772
• 54784-33-7
• 1,3-Dimethylviolursaure
• NSC264286
• 6-Hydroxy-1,3-dimethyl-5-nitrosopyrimidine-2,4(1H,3H)-dione
• NSC-7370
• NSC-264286
• NSC14273
• 2,4,5,6(1H,3H)-Pyrimidinetetrone, 1,3-dimethyl-, 5-oxime
• MFCD02685596
• 6-hydroxy-1,3-dimethyl-5-nitroso-1,2,3,4-tetrahydropyrimidine-2,4-dione
• DTXSID10969119
• 5-(hydroxyimino)-1,3-dimethylpyrimidine-2,4,6(1h,3h,5h)-trione
• 6-hydroxy-1,3-dimethyl-5-nitrosopyrimidine-2,4-dione
• DTXSID80970111
• Oxyma-B
• 5-(HYDROXYIMINO)-1,3-DIMETHYL-1,3-DIAZINANE-2,4,6-TRIONE
• starbld0026032
• 5417-13-0
• SCHEMBL3285696
• F89270
• NSC7370
• NSC-14273

• Inchi： 1S/C6H7N3O4/c1-8-4(10)3(7-13)5(11)9(2)6(8)12/h10H,1-2H3
• InChI Key： ZKKRUZAUFNFQRI-UHFFFAOYSA-N
• SMILES： OC1=C(C(N(C)C(N1C)=O)=O)N=O

Computed Properties

• Exact Mass: 185.04371
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 87.12